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A deep dive into the performance of C-82 and C-70 fullerenes as electron acceptors in solar

cells reveals distinct advantages and trade-offs. While C-70 has been a workhorse in organic

photovoltaics due to its strong light absorption, emerging research on C-82, particularly its

endohedral derivatives, suggests a potential for higher efficiencies, primarily through enhanced

open-circuit voltages.

Fullerenes have long been a cornerstone of organic and perovskite solar cell technology,

functioning as efficient electron acceptors. Their unique spherical structure provides excellent

electron mobility, a crucial property for charge transport and collection. Among the various

fullerene derivatives, C-70 has been widely adopted for its broader absorption spectrum in the

visible range compared to its smaller counterpart, C-60. However, the exploration of higher-

order fullerenes and their derivatives, such as C-82, is opening new avenues for improving

solar cell performance.

Quantitative Performance Comparison
Direct, side-by-side comparisons of C-82 and C-70 in the same solar cell architecture are

limited in publicly available research. However, studies on endohedral metallofullerenes, where

a metal atom is encapsulated within the carbon cage (e.g., M@C-82), provide valuable insights

into the potential of the C-82 cage. Research on endohedral fullerenes like Lu3N@C80 has

demonstrated a significant increase in the open-circuit voltage (Voc) of organic solar cells

compared to those using conventional C-60 derivatives. This improvement is attributed to the
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higher Lowest Unoccupied Molecular Orbital (LUMO) energy level of the endohedral fullerene,

which reduces the energy loss during charge transfer.

While specific quantitative data directly comparing C-82 and C-70 is not readily available in the

provided search results, the principle that modifying the fullerene cage can enhance

photovoltaic parameters is well-established. For instance, the move from C-60 to C-70

derivatives led to improved short-circuit current density (Jsc) due to better light harvesting.

Similarly, the use of endohedral C-82 derivatives points towards a strategy for boosting the

open-circuit voltage.

Fullerene Acceptor
Key Performance
Parameter

Reported Advantage

C-70 Derivatives
Short-Circuit Current Density

(Jsc)

Enhanced light absorption in

the visible spectrum leads to

higher current generation.

Endohedral C-82 Derivatives Open-Circuit Voltage (Voc)

Higher LUMO energy level

reduces energy loss and

increases the output voltage.

Table 1. Comparative advantages of C-70 and endohedral C-82 derivatives in solar cells.

Experimental Protocols
The fabrication and characterization of fullerene-based solar cells involve a series of well-

defined steps. The following is a generalized experimental protocol for a conventional bulk

heterojunction (BHJ) organic solar cell.

Device Fabrication
Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then dried and treated with UV-ozone to improve the work function and

ensure a clean surface.
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Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as

PEDOT:PSS, is spin-coated onto the ITO substrate and annealed to remove residual solvent.

Active Layer Deposition: A blend of a donor polymer (e.g., P3HT) and the fullerene acceptor

(C-70 or C-82 derivative) in a suitable organic solvent (e.g., chlorobenzene or o-

dichlorobenzene) is prepared. This photoactive blend is then spin-coated on top of the HTL

in an inert atmosphere (e.g., a glovebox). The film is subsequently annealed to optimize the

morphology for efficient charge separation and transport.

Electron Transport Layer (ETL) and Cathode Deposition: A thin layer of a low-work-function

metal, such as calcium or aluminum, is thermally evaporated onto the active layer to serve

as the electron-collecting electrode (cathode). Often, a buffer layer like lithium fluoride (LiF)

is deposited between the active layer and the metal cathode to improve electron extraction.

Device Characterization
The performance of the fabricated solar cells is evaluated under standard testing conditions

(e.g., AM 1.5G illumination at 100 mW/cm²). Key performance metrics are measured using a

solar simulator and a source meter:

Current-Voltage (J-V) Characteristics: The J-V curve is measured to determine the open-

circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF).

Power Conversion Efficiency (PCE): The PCE is calculated using the formula: PCE = (Voc ×

Jsc × FF) / Pin, where Pin is the incident light power density.

External Quantum Efficiency (EQE): The EQE spectrum is measured to determine the

wavelength-dependent efficiency of converting photons to collected electrons.

Experimental Workflow and Signaling Pathways
The following diagrams illustrate the general workflow for fabricating and characterizing

fullerene-based solar cells and the fundamental charge generation process.
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Fabrication and Characterization Workflow
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Charge Generation Process in a BHJ Solar Cell

In conclusion, while C-70 remains a reliable and effective electron acceptor in solar cells due to

its excellent light-harvesting capabilities, the exploration of C-82 and its endohedral derivatives

presents a promising strategy for overcoming the limitations in open-circuit voltage. Further

research focusing on direct comparative studies under identical conditions is crucial to fully

elucidate the performance trade-offs and guide the rational design of next-generation fullerene

acceptors for high-efficiency solar cells.

To cite this document: BenchChem. [C-82 vs. C-70 in Solar Cells: A Comparative
Performance Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3027884#performance-of-c-82-in-solar-cells-
compared-to-c-70]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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